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Compound of Interest

Compound Name: Monomethyl glutarate

Cat. No.: B073577 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Monomethyl glutarate, with the CAS number 1501-27-5, is a dicarboxylic acid monoester.[1] It

serves as a significant intermediate and building block in a variety of chemical syntheses.[2][3]

This document provides an in-depth overview of its chemical and physical properties,

spectroscopic data, synthesis protocols, and applications, with a focus on its relevance to the

fields of organic synthesis, pharmaceuticals, and agrochemicals.[4] It is also identified as a

human urinary metabolite and a metabolite of dibasic esters.[5][6]

Chemical and Physical Properties
Monomethyl glutarate is a colorless to light yellow liquid.[1][2][3] It is slightly soluble in water.

[1][7]
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Property Value Source(s)

CAS Number 1501-27-5 [8]

Molecular Formula C6H10O4 [8]

Molecular Weight 146.14 g/mol [8]

Density 1.169 g/mL at 25 °C [1]

Boiling Point 150-151 °C at 10 mmHg [1]

Refractive Index n20/D 1.438 [1]

Flash Point 110 °C (230 °F) - closed cup

pKa 4.62 ± 0.10 (Predicted) [7]

EINECS Number 216-116-1 [8]

Beilstein Number 1762381

MDL Number MFCD00004409

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of monomethyl
glutarate.

¹H NMR Spectral Data (89.56 MHz, CDCl₃)[9]

Assignment Chemical Shift (ppm)

A 11.68

B 3.687

C 2.43

D 1.98

¹³C NMR Spectral Data The PubChem database indicates the availability of ¹³C NMR spectra

for monomethyl glutarate.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_US_CB4163132.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4163132.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4163132.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4163132.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4163132.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4163132.htm
https://www.alfa-chemistry.com/product/mono-methyl-glutarate-cas-1501-27-5-71220.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4163132.aspx
https://www.benchchem.com/product/b073577?utm_src=pdf-body
https://www.benchchem.com/product/b073577?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_1501-27-5_1HNMR.htm
https://www.benchchem.com/product/b073577?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/monomethyl%20glutarate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry Data The NIST Mass Spectrometry Data Center provides GC-MS data for

monomethyl glutarate.[10] Key fragments are observed at various m/z ratios.[9] Tandem

Mass Spectrometry data is also available.[11]

Infrared (IR) Spectroscopy The IR spectrum of monomethyl glutarate exhibits characteristic

absorptions for its functional groups. The spectrum will show a very broad O-H stretch from the

carboxylic acid (around 3300-2500 cm⁻¹), a sharp C=O stretch from the ester (around 1740

cm⁻¹), another C=O stretch from the carboxylic acid (around 1710 cm⁻¹), and C-O stretches

(around 1320-1210 cm⁻¹).[10][12]

Experimental Protocols: Synthesis of Monomethyl
Glutarate
Several methods for the synthesis of monomethyl glutarate have been reported, primarily

involving glutaric anhydride or dimethyl glutarate as starting materials.

Method 1: From Dimethyl Glutarate (Saponification)[1]

This method involves the partial hydrolysis of dimethyl glutarate.

Reagents:

Dimethyl glutarate (13.15 g, 90 mmol)

Potassium hydroxide (KOH, 5.87 g, 104.65 mmol)

Methanol (150 mL)

Ether (Et₂O)

Water (H₂O)

Concentrated hydrochloric acid (HCl)

Anhydrous magnesium sulfate (MgSO₄)

Saturated brine
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Procedure:

A methanol solution of potassium hydroxide is added to dimethyl glutarate.

The reaction mixture is stirred for 4 hours at room temperature.

The solvent is removed under reduced pressure.

The residue is extracted with ether (100 mL) and water (200 mL).

The aqueous layer is separated and acidified to pH 3 with concentrated HCl.

The acidified aqueous layer is extracted with ether (3 x 100 mL).

The combined organic phases are washed with saturated brine (3 x 100 mL) and dried

over anhydrous magnesium sulfate.

The solvent is removed under reduced pressure, and the product is purified by silica gel

column chromatography to yield monomethyl glutarate as a colorless oil (5.79 g, 44%

yield).[1]

Method 2: From Glutaric Anhydride (Low-Temperature Reaction)[13]

This method is designed to avoid the formation of the diester byproduct, leading to high purity

and yield.

Reagents:

Sodium methoxide (1 part by weight)

Anhydrous dichloromethane

Glutaric anhydride (1.0-2.0 parts by weight)

5-10% aqueous hydrochloric acid

Anhydrous magnesium sulfate

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b073577?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4163132.htm
https://patents.google.com/patent/CN101333165B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium methoxide is suspended in anhydrous dichloromethane and cooled to between

0°C and -20°C.

Glutaric anhydride is dissolved in anhydrous dichloromethane and cooled to the same

temperature range.

The glutaric anhydride solution is added dropwise to the sodium methoxide suspension

over 0.5-1.0 hours.

The reaction is kept at that temperature for an additional 0.5-2.0 hours.

The pH is adjusted to 2.0-2.5 with 5-10% aqueous hydrochloric acid.

The layers are separated, and the aqueous layer is extracted 2-3 times with

dichloromethane.

The combined organic layers are dried over magnesium sulfate, and the solvent is

removed to yield the product.

A specific example yielded 25.1 g of monomethyl glutarate with 99.8% purity (97.8%

yield).[13]

Method 3: From Glutaric Anhydride (Reflux with Methanol)[13]

A more traditional method involves refluxing glutaric anhydride with methanol.

Reagents:

Glutaric anhydride

Methanol

Procedure:

Glutaric anhydride and methanol are refluxed together.

This method is reported to have a yield of around 70% and can lead to the formation of

dimethyl glutarate as a byproduct.[13]
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Caption: Low-temperature synthesis of Monomethyl Glutarate.
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Caption: Relationships of Monomethyl Glutarate.
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Caption: General research workflow using Monomethyl Glutarate.
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Applications in Research and Drug Development
Monomethyl glutarate is a versatile chemical intermediate with several key applications:

Organic Synthesis: It is a fundamental raw material and intermediate used in the synthesis of

various organic compounds.[1][4]

Pharmaceuticals: It serves as a building block in the production of pharmaceuticals.[3][4] Its

bifunctional nature (containing both a carboxylic acid and a methyl ester) allows it to be used

as a linker or spacer in the design of more complex molecules.

Agrochemicals: The compound is a component in the formulation of agrochemicals like

pesticides.[4]

Polymers: It can be used as a monomer for the synthesis of polymers, such as polyacrylic

acid and its copolymers.[14]

Dyestuff Industry: It is also utilized as a raw material in the production of dyes and pigments.

[4]

Safety and Handling
Monomethyl glutarate requires careful handling due to its potential hazards.

GHS Hazard Statements: It is classified as causing skin irritation (H315) and serious eye

irritation (H319).[10] It may also cause respiratory irritation (H335).[10][15]

Personal Protective Equipment (PPE): Recommended PPE includes gloves, eyeshields, and

a dust mask (type N95, US).

Storage: It should be stored sealed in a dry place at room temperature.[7] It is classified as a

combustible liquid (Storage Class Code 10).

First Aid: In case of contact, wash skin with soap and water. For eye contact, rinse

thoroughly with plenty of water for at least 15 minutes. If inhaled, move the person to fresh

air. If swallowed, rinse the mouth with water. In all cases, consulting a physician is advised.

[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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